(1,3-benzodioxol-5-ylmethyl)[(7-methoxy-1,3-benzodioxol-5-yl)methyl]amine

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-N-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]methanamine
• InChI: InChI=1S/C17H17NO5/c1-19-15-5-12(6-16-17(15)23-10-22-16)8-18-7-11-2-3-13-14(4-11)21-9-20-13/h2-6,18H,7-10H2,1H3
• InChI Key: CUZHCHXQNAWMDB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC2=C1OCO2)CNCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H17NO5
• Molecular Weight: 315.32 g/mol

Description

(1,3-benzodioxol-5-ylmethyl)[(7-methoxy-1,3-benzodioxol-5-yl)methyl]amine, commonly known as MDMA, is a psychoactive drug that belongs to the amphetamine class of drugs. It is also known as ecstasy or Molly and is widely used recreationally due to its euphoric effects. However, MDMA also has potential applications in scientific research due to its unique biochemical and physiological effects.

Mechanism of Action

MDMA acts on the central nervous system by increasing the release of serotonin, dopamine, and norepinephrine. It also inhibits the reuptake of these neurotransmitters, leading to their increased availability in the brain. This results in increased feelings of euphoria, empathy, and sociability.
Biochemical and Physiological Effects:
MDMA has been found to have various biochemical and physiological effects on the body. It increases heart rate and blood pressure, leading to potential cardiovascular complications. It also increases body temperature, leading to potential dehydration and overheating. In addition, MDMA has been found to cause neurotoxicity in animal studies, leading to potential long-term effects on the brain.

Advantages and Limitations for Lab Experiments

MDMA has potential advantages for use in lab experiments due to its unique effects on the brain and behavior. It can be used to study the neurochemical and physiological mechanisms underlying empathy and sociability. However, due to its potential for neurotoxicity and cardiovascular complications, caution must be taken when using MDMA in lab experiments.

Future Directions

There are several potential future directions for research on MDMA. One direction is to study its potential therapeutic applications in treating PTSD and anxiety disorders. Another direction is to study the long-term effects of MDMA on the brain and behavior. Additionally, research can be conducted on the potential use of MDMA in combination with other psychoactive drugs for therapeutic purposes.

Synthesis Methods

MDMA can be synthesized through various methods, including the Leuckart-Wallach reaction, which involves the reduction of safrole using hydroiodic acid and red phosphorus. Another method involves the reaction of 3,4-methylenedioxyphenyl-2-propanone with methylamine.

Scientific Research Applications

MDMA has been used in scientific research to study its effects on the brain and behavior. It has been found to increase the release of neurotransmitters such as serotonin, dopamine, and norepinephrine, leading to increased feelings of empathy and sociability. MDMA has also been studied for its potential therapeutic applications in treating post-traumatic stress disorder (PTSD) and anxiety disorders.